Cas no 106140-12-9 (9-Tetracosenamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)

• Product Name: 9-Tetracosenamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• CAS No: 106140-12-9
• MF: C₄₂H₈₁NO₃
• MW: 648.097453832626
• CID: 1179886
• PubChem ID: 71334128
• Update Time: 2025-04-20

9-Tetracosenamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Chemical and Physical Properties

Names and Identifiers

• 9-Tetracosenamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
• N-(1,3-dihydroxyoctadec-4-en-2-yl)tetracos-9-enamide
• 106140-12-9
• DTXSID10762288

• Inchi： 1S/C42H81NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-42(46)43-40(39-44)41(45)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h23-24,35,37,40-41,44-45H,3-22,25-34,36,38-39H2,1-2H3,(H,43,46)
• InChI Key： AHGBXGUKDIOFOR-UHFFFAOYSA-N
• SMILES： OC(C=CCCCCCCCCCCCCC)C(CO)NC(CCCCCCCC=CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 647.62164545g/mol
• Monoisotopic Mass: 647.62164545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 37
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 16.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 73.05000
• LogP: 13.30010